Cas no 1559062-18-8 (3-Fluoro-6-methylimidazo1,2-apyridine-2-carboxylic Acid Hydrochloride)

• Product Name: 3-Fluoro-6-methylimidazo1,2-apyridine-2-carboxylic Acid Hydrochloride
• CAS No: 1559062-18-8
• MF: C₉H₈ClFN₂O₂
• MW: 230.623424530029
• MDL: MFCD27966326
• CID: 4606137
• PubChem ID: 74889757
• Update Time: 2025-06-14

3-Fluoro-6-methylimidazo1,2-apyridine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-fluoro-6-methyl-, hydrochloride (1:1)
• AKOS027426481
• AS-0672
• CS-0356305
• E80360
• 3-fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
• MFCD27966326
• 1559062-18-8
• 3-Fluoro-6-methylimidazo1,2-apyridine-2-carboxylic Acid Hydrochloride

• MDL： MFCD27966326
• Inchi： 1S/C9H7FN2O2.ClH/c1-5-2-3-6-11-7(9(13)14)8(10)12(6)4-5;/h2-4H,1H3,(H,13,14);1H
• InChI Key： SBYIDYNVYHBJGR-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(F)N1C=C(C)C=C2.[H]Cl

Computed Properties

• Exact Mass: 230.0258334g/mol
• Monoisotopic Mass: 230.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-Fluoro-6-methylimidazo1,2-apyridine-2-carboxylic Acid Hydrochloride

Comprehensive Overview of 3-Fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic Acid Hydrochloride (CAS No. 1559062-18-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-Fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic Acid Hydrochloride (CAS No. 1559062-18-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its imidazo[1,2-a]pyridine core, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its unique structural features, including the fluorine substitution at the 3-position and the methyl group at the 6-position, which contribute to its reactivity and binding affinity in biological systems.

The compound’s carboxylic acid hydrochloride salt form enhances its solubility, making it a versatile intermediate in synthetic chemistry. Recent trends in AI-driven drug design and high-throughput screening have amplified the demand for such specialized building blocks. Scientists frequently search for "imidazo[1,2-a]pyridine derivatives" or "fluorinated heterocycles" to identify novel scaffolds for kinase inhibitors or antimicrobial agents. The inclusion of 3-Fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic Acid Hydrochloride in virtual compound libraries underscores its relevance in modern medicinal chemistry.

From a synthetic perspective, the preparation of this compound often involves multistep organic reactions, including cyclization and halogenation steps. Its CAS No. 1559062-18-8 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory filings. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly routes to synthesize such fluorinated heterocycles, aligning with global sustainability goals.

In the context of drug development, this compound’s potential as a bioisostere for aromatic carboxylic acids has been highlighted in recent publications. Its ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability, makes it a valuable candidate for optimizing lead compounds. Discussions in online forums often revolve around "imidazo[1,2-a]pyridine applications" or "fluorine in drug design," reflecting the compound’s intersection with cutting-edge research themes.

Beyond pharmaceuticals, 3-Fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic Acid Hydrochloride finds utility in material science, particularly in the development of organic semiconductors and luminescent materials. Its rigid, planar structure and electron-withdrawing fluorine atom contribute to desirable electronic properties, a topic frequently explored in "small molecule optoelectronics" research. As industries prioritize renewable energy solutions, such compounds may play a role in advancing organic photovoltaics.

Quality control and analytical characterization of this compound rely on advanced techniques like HPLC, NMR, and mass spectrometry. Suppliers and contract research organizations (CROs) often emphasize batch-to-batch consistency, addressing concerns raised in queries such as "CAS 1559062-18-8 purity standards." Regulatory compliance, including REACH and GMP guidelines, further ensures its safe handling and application in industrial settings.

In summary, 3-Fluoro-6-methylimidazo[1,2-a]pyridine-2-carboxylic Acid Hydrochloride (CAS No. 1559062-18-8) represents a multifaceted tool for researchers navigating the frontiers of life sciences and advanced materials. Its structural ingenuity and adaptability to diverse applications continue to inspire innovation across disciplines, solidifying its position in the scientific community’s toolkit.